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Compound of Interest

Compound Name: Cycloheptanecarbonyl chloride

CAS No.: 6557-86-4

Cat. No.: B1353899

Get Quote

This guide provides an in-depth technical overview of the safety considerations and handling

protocols for cycloheptanecarbonyl chloride (CAS No. 6557-86-4). Designed for

researchers, scientists, and professionals in drug development and agrochemical synthesis,

this document moves beyond standard Safety Data Sheet (SDS) formats to deliver field-proven

insights and explain the causality behind critical safety procedures. As a key intermediate, the

unique reactivity of cycloheptanecarbonyl chloride demands a comprehensive

understanding of its hazard profile to ensure safe and effective utilization in complex synthetic

pathways.

The Chemistry of Hazard: Understanding
Cycloheptanecarbonyl Chloride's Reactivity
Cycloheptanecarbonyl chloride is a derivative of a carboxylic acid, characterized by a seven-

carbon aliphatic ring attached to a highly reactive acyl chloride functional group. This functional

group is the primary driver of its hazardous properties. The key to its safe handling lies in

understanding its vigorous reactivity, particularly with nucleophiles.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1353899#bc-rfq
https://www.benchchem.com/product/b1353899/docs?utm_src=pdf-body#cycloheptanecarbonyl-chloride-a-technical-safety-guide-for-advanced-research
https://www.benchchem.com/product/b1353899/docs?utm_src=pdf-body#cycloheptanecarbonyl-chloride-a-technical-safety-guide-for-advanced-research
https://www.benchchem.com/product/b1353899/docs?utm_src=pdf-body#cycloheptanecarbonyl-chloride-a-technical-safety-guide-for-advanced-research
https://www.benchchem.com/product/b1353899/docs?utm_src=pdf-body#cycloheptanecarbonyl-chloride-a-technical-safety-guide-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353899?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water Reactivity: The most critical characteristic of acyl chlorides is their violent reaction with

water. This is not a simple dissolution but a rapid, exothermic hydrolysis reaction that produces

cycloheptanecarboxylic acid and corrosive hydrogen chloride (HCl) gas. The heat generated

can cause the surrounding solution to boil, and the release of HCl gas presents a severe

inhalation hazard. Therefore, all handling procedures must be conducted under strictly

anhydrous (water-free) conditions.

Reactivity with Other Nucleophiles: Beyond water, it will react exothermically with other

nucleophilic compounds such as alcohols (to form esters), amines (to form amides), and strong

bases. These reactions are fundamental to its utility in synthesis but also underscore the need

to prevent unintentional contact with incompatible materials.

Hazard Identification and Classification
Based on data submitted to the European Chemicals Agency (ECHA), Cycloheptanecarbonyl
chloride is classified under the Globally Harmonized System (GHS) with the following hazards:

Hazard Class Category GHS Code Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 H302 Warning

Harmful if

swallowed.

Skin

Corrosion/Irritatio

n

Category 1B H314 Danger

Causes severe

skin burns and

eye damage.

Specific Target

Organ Toxicity,

Single Exposure

Category 3 H335 Warning

May cause

respiratory

irritation.

This GHS classification is based on notifications to the ECHA C&L Inventory and provides the

foundational understanding of the intrinsic hazards of the molecule. While a specific

flammability classification is not listed in this aggregated data, closely related

cycloalkanecarbonyl chlorides are classified as Flammable Liquids, Category 3. Given its

structural similarity and the general properties of acyl chlorides, it is prudent to treat

Cycloheptanecarbonyl chloride as a flammable liquid.
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Hazard Pictograms:
corrosive

Irritant

Core Properties and Characteristics
While a comprehensive, verified SDS for cycloheptanecarbonyl chloride is not readily

available, the following information has been compiled from chemical databases and by

analogy to structurally similar compounds.

Property Value / Description Rationale / Source

Chemical Formula C₈H₁₃ClO PubChem

Molecular Weight 160.64 g/mol PubChem

Appearance
Colorless to slightly yellow

liquid.
LookChem

Odor Pungent, sharp.
LookChem, Analogy to other

acyl chlorides

Water Solubility Decomposes violently.
General property of acyl

chlorides.

Note: Physical constants such as boiling point and density are not consistently reported. For

process design, empirical determination under controlled conditions is recommended.

Exposure Control and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure prevention is mandatory. This begins with engineering

controls and is supplemented by rigorous PPE protocols. The causality is simple: prevent all

routes of contact.

Engineering Controls
Chemical Fume Hood: All manipulations of cycloheptanecarbonyl chloride must be

performed in a certified chemical fume hood to control vapors and potential release of HCl
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gas.

Inert Atmosphere: For reactions and transfers, the use of an inert atmosphere (e.g., nitrogen

or argon) is best practice to exclude moisture and prevent degradation of the material and

hazardous reactions.

Safety Shower and Eyewash Station: Immediate access to a safety shower and eyewash

station is non-negotiable. Their location must be clearly marked and unobstructed.

Personal Protective Equipment (PPE) Protocol
The selection of PPE is not merely a checklist; it is a system designed to protect against the

specific hazards of skin corrosion and severe eye damage.

Hand Protection: Wear chemical-resistant gloves. Given that breakthrough times vary,

double-gloving is a recommended practice for extended operations. Do not use light-duty

disposable gloves (e.g., thin nitrile) as the primary barrier.

Eye and Face Protection: Chemical safety goggles are mandatory at a minimum. For

operations with a higher risk of splash, such as transfers of larger quantities, a full-face

shield worn over safety goggles is required.

Skin and Body Protection: A flame-resistant lab coat is essential. For transfers or when

handling quantities greater than a few milliliters, a chemical-resistant apron should be worn

over the lab coat. Ensure clothing is made of non-static-producing material.

Respiratory Protection: Not typically required when work is performed within a certified fume

hood. If there is a potential for exposure outside of a fume hood (e.g., during a large spill), a

respirator with an appropriate acid gas cartridge is necessary.

Caption: Decision workflow for selecting appropriate PPE.

Safe Handling and Storage Protocols
Storage
The primary goal of storage is to maintain the integrity of the chemical and prevent accidental

contact with incompatible materials, especially water.
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Container: Store in the original, tightly sealed container.

Environment: A cool, dry, well-ventilated area is required. The storage location should be a

designated corrosives cabinet.

Segregation: Crucially, store cycloheptanecarbonyl chloride away from water, aqueous

solutions, bases, alcohols, and oxidizing agents. Do not store in a flammable liquids cabinet

where other classes of flammable materials are kept, due to its reactivity.

Inert Atmosphere: For long-term storage, blanketing the container with an inert gas like

nitrogen or argon is advisable to prevent moisture ingress from the air.

Handling and Dispensing
Anhydrous Techniques: Use oven-dried glassware and handle under an inert atmosphere.

Grounding: For transfers between metal containers, ensure both containers are grounded

and bonded to prevent static discharge, which could be an ignition source.

Addition to Reactions: When adding to a reaction mixture, do so slowly and in a controlled

manner, as the subsequent reaction may be exothermic. An ice bath should be on standby to

cool the reaction vessel if necessary.

Emergency Procedures: A Self-Validating System
Emergency response must be planned and reflexive. The "self-validating" principle means that

each step confirms the safety of the next.

Spill Response
The immediate priorities are to control the spill, prevent exposure, and neutralize the hazard

without causing a more dangerous reaction.

Evacuate and Alert: Immediately alert others in the area and evacuate non-essential

personnel.

Assess: From a safe distance, assess the size of the spill and whether you have the

appropriate training and materials to handle it. If not, call your institution's emergency
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response team.

Ventilate: Ensure the fume hood is operating at maximum capacity.

Contain and Absorb (Do NOT use water or combustible materials):

Cover the spill with a non-combustible, inert absorbent material like dry sand,

diatomaceous earth, or vermiculite.

Work from the outside of the spill inward.

Neutralize (with extreme caution): Once absorbed, the material can be slowly and carefully

added to a large volume of a neutralizing agent, such as a cold solution of sodium

bicarbonate. This process will generate gas (CO₂) and should be done in a fume hood.

Collect and Dispose: Scoop the neutralized absorbent material into a clearly labeled, sealed

container for hazardous waste disposal.

Decontaminate: Wipe the spill area with a neutralizing solution, followed by soap and water.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353899?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Alert Personnel
& Evacuate Area

Assess Spill Size
& Risk

Call Emergency Response

Large Spill
or Unsure

Contain with Inert Absorbent
(Dry Sand, Vermiculite)

Small Spill
& Trained

Slowly Add to
Neutralizing Agent

(e.g., NaHCO₃ solution)

Collect in Labeled
Waste Container

Decontaminate Area

Response Complete

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1353899/docs?utm_src=pdf-body-img#cycloheptanecarbonyl-chloride-a-technical-safety-guide-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353899?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Cycloheptanecarbonyl Chloride: A Technical Safety
Guide for Advanced Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353899/docs#cycloheptanecarbonyl-chloride-a-
technical-safety-guide-for-advanced-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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